Journal Name:Journal of Crystal Growth
Journal ISSN:0022-0248
IF:1.83
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/505670/description#description
Year of Origin:1967
Publisher:Elsevier
Number of Articles Per Year:404
Publishing Cycle:Biweekly
OA or Not:Not
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-10-17 , DOI:
10.1002/ejlt.202200079
Uncovering the relationships between the content and compositions of olive oil, environmental factor, and developmental stages can lead to the effective cultivation choices and maximizing productivity. Fatty acid contents of 4 olive cultivars are screened at 5 developmental stages during 2 cropping seasons. Moreover, the transcript abundance of 4 fatty acids and triacylglycerol biosynthesis genes are evaluated in 2 cultivars displaying distinct oil content and composition. Thought, all studied cultivars display a rise in oil content and a decline in oleic/linoleic acid as maturity advances, the fatty acid content, however changes in a cultivar-dependent manner. In contrast to other cultivars, “Mari” shows an increasing trend for oleic acid and fruit RH, and steady state pattern for linoleic acid during fruit development. All these characteristics result in a unique oil quality in “Mari”. Accordingly, there are slight differences in the oil related-attributes in 2 cropping years at different sampling dates which are also cultivar dependent. The expression patterns of oil biosynthesis genes are well-paralleled with oil accumulation and compositions in the studied olive cultivars; as OeSAD2 and OeDGAT2 experience a significant higher expression in “Mari”, while “Shengeh” has higher levels for OeFAD2-2 and OeDGAT1 during most sampling times.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-07-24 , DOI:
10.1002/ejlt.202300037
The purpose of this work was to evaluate coconut oil's effect on lipid metabolism-related diseases and immune response using in vitro models. The coconut oil doses were selected according to the results of the safety evaluation performed through genotoxicity and cytotoxicity tests. Then its capacity to modulate obesity-related metabolism was evaluated by measuring adipolysis in 3T3-L1 differentiated adipocytes and hepatic lipid accumulation in hepatocytes (Hep G2). The immunomodulatory activity was evaluated using Caco-2 cells and quantifying pro-inflammatory cytokines’ production (IL-6, IL-8, and TNF-α). Coconut oil, mainly comprised of medium-chain fatty acids (>60% of total fatty acids), showed a high antioxidant capacity (125.76 ± 11.63 µM trolox equivalent/mL). The results showed that coconut oil was capable of reducing 68% of the lipid accumulation in hepatocytes and 42% in adipocytes. It was also capable of modulating the immune response in IL-1β Caco-2 stimulated cells, reducing IL-6 secretion (22% in the presence of 10 mg/mL of coconut oil and by 19% when 15 mg/mL) and TNF-α secretion (90% and 42% in the presence of 15 or 10 mg/mL of coconut oil, respectively). In short, coconut oil shows great potential for the development of functional foods and nutraceuticals targeting lipid metabolism-related diseases.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-09-23 , DOI:
10.1002/ejlt.202200148
Frank Denby Gunstone passed away on 30th October, 2021, at the age of 98.
It was the summer of 2012, when my wife and I drove from London to St. Andrews to visit the Gunstones. Eleanor (his wife) was kind to help me reserve a table at the Grange Inn, which was located at the outskirt of the town. The restaurant was a beautiful 17th century converted farmhouse with a delightful restaurant with panoramic views looking out over St. Andrews and St. Andrews Bay. It was at dinner when Frank intimated to me for the first time that he was contemplating retirement….yes, retirement. His plan was to finish the revision of the last chapters of one of his books on food lipids[1] and then call it a day on his 90th birthday (27th October 2013). I took in this “suspicious” news with a smile, but inside me I knew that my “master” (師父 shi-fu) would not let a date dictate his beloved research and writings to come to an end. He reluctantly admitted that he had noticed that it took much longer to have a chapter of his book done, as compared to the time it took a few years ago. He was wondering whether it was the world that had slowed down to cause a relaxation of time. Eleanor laughed and muttered: “I hope he finds something equally inspiring as a nonagenarian after his next birthday!” My wife and I were amused, as if we were witnessing an event where two children were teasing each other about the plan for the next day at an overnight camp. Our dinner arrived and we all enjoyed the succulent Scottish steak, which we had ordered.
A year later Frank sent me a family photo, which was taken on his 90th birthday (Figure 1). It was a grand occasion to witness four generations joined together in celebration. Frank and I remained in touch. Had he really hang up his boots? As predicted (or anticipated) he went for some “light work” and started another revision of one of his books—Oils and Fats in the Food Industry, which was first published in 2008. The revised edition appeared in 2018.[2] Frank was unstoppable. Both Frank and Eleanor were enjoying life to the full.
Figure 1Open in figure viewerPowerPoint
The Gunstone family celebrating Frank's 90th birthday (27th October, 2013).
In my article to celebrate Frank's 90th birthday (entitled Frank D. Gunstone—Teacher, Researcher and Writer[3]), I had provided an insight into Frank's early life, his academic and research achievements. I need not repeat them in this tribute. Our gratitude goes to Frank Gunstone on whose shoulder we stand, which has given us a better view of lipid chemistry. When Frank started out in 1940 to investigate the oxidative properties of edible oils, the Chemistry of Fats and Oils was a “forgotten field of Organic Chemistry.” Nothing was mentioned in textbooks about this class of organic compounds. Nothing.
We are fortunate to have Frank with us for nearly a century. His early works appear “primitive” to chemists today, as we have at our disposal analytical instruments costing millions of Euros to support our research work. Little perhaps do we realize that Frank's pioneering work, especially on chromatography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry had played an important role in the development of such modern state-of-the-Science (analytical techniques).
It is hard to appreciate just how brutally labor-intensive and time consuming it was for him to isolate and identify a novel unsaturated epoxy fatty acid from the seed oil of Vernonia anthelmintica,[4] when even the basic separation tools, such as gas liquid and thin layer chromatography, were NOT available to him in the early 1950s, not to mention NMR and mass spectrometry. Frank had, in fact, through his early works opened a Pandora box to show the world the fascinating chemical and physical properties of fat molecules. His revelations “stoked the fires” for researchers in pure, applied, and life sciences to recognize the importance of lipid molecules.
Today, we find lipid molecules literally everywhere. We fry our fish and chips in them. We cover our face with day and night creams to protect our skin from…aging. We talk about DHA and omega-3 fats and we worry far too much about cholesterol in our food. We have become accustomed to washing our hands every time we come back home with soap and detergent mumbling along the song “Happy birthday” twice over to count time. And you may not be aware that COVID-19 vaccines (mRNA type) are wrapped in “oily bubbles” (lipid nanoparticles), so that they can be successfully delivered into our body. I could go on and on to show you how important lipid molecules are. Lipid molecules are simply indispensable in our daily life. It was Frank, who prompted the world to go and find out more about lipids.
It saddens me to see him go, but I feel blessed to have been his student, his collaborator, his mentee (Figure 2). As I could not travel to Scotland in October (2021) last year to celebrate his last birthday due to the pandemic, I felt extremely happy that a basket of flowers with some fruits, biscuits, and chocolates, which I sent, had arrived timely at his nursing home to celebrate his 98th birthday on 27th October 2021. Three days later Frank left us for his Heavenly abode. I guess… that he took along some of the fine chocolates full of “saturated fat” with him! I can visualize that “wicked” smile on his face.
Figure 2Open in figure viewerPowerPoint
F.D. Gunstone visits Hong Kong (1977).
At his funeral a few weeks later, I had a note attached to the floral tribute which I had sent (Figure 3). I am sure that you and anyone, who had the fortune to have known this giant, would share the same sentiments as those of mine.
Figure 3Open in figure viewerPowerPoint
A floral tribute to F.D. Gunstsone.
I wrote:
Frank, As my Teacher, I am most grateful for the knowledge you have shared with me
As my Mentor, you guided and inspired me in my academic life
As a Friend, you gave me and my family your immense love
You shall remain in our hearts forever
With love and fond memories
Thank you
From: Your academic son – Marcel, Rosita and the family
Frank Denby Gunstone is indeed a giant on whose shoulder we all stand. The Fats and Oils community acknowledge him as “The Father of Lipid Chemistry.” His legacies will continue to shine and enrich us always.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-07-10 , DOI:
10.1002/ejlt.202300071
With the global demand for lipid compounds on the rise, concerns are growing about the environmental and economic impact of traditional lipid sources. This concern is exacerbated by the ever-increasing demand for plant-based lipids, which is contributing to unsustainable production practices and competition for land and food. Considering this challenge, this work aimed at exploring the potential of black soldier fly larvae (BSFL) as a low-cost and ecofriendly source of lipid classes. A fractionation scheme consisting of a mixture of polar and nonpolar solvents at different ratios was employed to isolate the lipid classes from BSFL oil using silica gel column chromatography, which is a conventional method of chromatography. The fraction's separation efficiency was validated using thin-layer chromatography and characterized with Fourier-transformed infrared spectroscopy and gas chromatography flame ionization (GC-FID). Triglycerides (30%) were found to be the most abundant component while cholesterols (0.6%) were the least abundant lipid fractions in the lipid mixture. GC-FID in the various lipid fractions analyzed, lauric acid exhibited the highest percentage among the triglycerides (16.64%), diglycerides (19.10%), monoglycerides (22.70%), and free fatty acids (27.65%) fractions. The fractionation scheme proposed achieves high efficiency in separating and recovering different lipid classes extracted from the BSFL.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-03-15 , DOI:
10.1002/ejlt.202200181
All the procedures before pressing seeds have a great influence on the flavor of cold-pressed rapeseed oil. However, the studies on the modification of aroma caused by inappropriate storage leading to sprouting are scarce. Therefore, this study aims to determine the effects of sprouting on the metabolome and volatilome of rapeseed cold-pressed oil and press cakes. The presence of 56 and 21 nonvolatile metabolites is detected in seeds/press cakes and oil, respectively. Sprouting significantly affects the total contents of all groups of compounds, except sugars. At the same time, 375 volatile organic compounds (VOCs) are detected. The abundance of VOCs in sprouted oil is almost threefold higher compared to control oil, with the biggest contribution of sulfur-containing compounds (dimethyl sulfide), glucosinolate derivatives (4-isothiocyanato-1-butene), and aldehydes (3-methylbutanal). A similar tendency is observed in press cake. Moreover, sprouting results in the biggest number of VOCs detected only in this oil (61). The abundance of aroma-active compounds is much higher in sprouted products compared to corresponding controls, which has a confirmation in sensory analysis. This study shows that simultaneous volatilomics and metabolomics can be used to track the changes in the oil quality caused by the inappropriate storage of seeds. Sprouting leads to metabolic changes in seeds, which intensify the formation of new VOCs and consequently aroma of oils.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-09-05 , DOI:
10.1002/ejlt.202200081
Lipid oxidation constitutes a problem because it affects food quality and safety. The aim is to study the effect of Minthostachys mollis essential oil and its combination with Tert-butylhydroquinone (TBHQ) on lipid oxidation mechanisms to control lipid deterioration and maintain adequate food protection. An accelerated oxidation test with sunflower oil is carried out at 60 °C, and samples are extracted in triplicate every week (0, 7, 14, 21, and 28 days). Peroxide value, conjugated dienes, p-anisidine, and oxidation volatiles compounds are measured. M. mollis showed low antioxidant activity (AA) and worse AA combined with TBHQ. However, combined TBHQ and M. mollis essential oil systems impact on the secondary reactions of lipid oxidation, which result in smaller amounts of oxidation volatile compounds.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2023-04-20 , DOI:
10.1002/ejlt.202300014
Polyamides are very important polymers, with applications from commodities up to high-performance materials for, for example, fibers or for the biomedical sector. Nowadays, still most of them are synthesized from fossil resources. With regards to sustainability and bioeconomy, and especially regarding the new structures and properties that can thus be achieved, the preparation of polyamides (PAs) from natural precursors is getting more and more important. For this, especially the utilization of terpenes, a large and important group of natural products with different functions in nature (regulators, defense signals, etc.), is important, which is described herein. Similar approaches are interesting from a scientific point of view regarding, for example, structure-function-relations, but also with regards to different applications as, for example, high-performance or biomedical materials.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-12-02 , DOI:
10.1002/ejlt.202200099
The study aims to compare the differences in the oxidative stability, sensory properties, and volatile compounds during accelerated storage of pepper aromatized sunflower oil (PASO) samples prepared by maceration method (PASO-M), co-pressing method (PASO-C), and direct addition method (PASO-A), respectively. The results exhibit that their oxidative stability is in the relative order: PASO-A > PASO-C > PASO-M. Meanwhile, the PASO-A sample is the most preferable aromatized sunflower oil by consumers according to sensory analysis. In addition, a total of 83 volatile compounds are identified in the three PASO samples during the storage, and the principal component analysis (PCA) shows that their volatile compounds are quite different at the initial stage of the storage. Still, they are similar among each other from the middle of storage period. As consequence, the aromatized sunflower oil sample prepared by the direct-addition method during the storage possesses better oxidative stability and sensory attributes, and there is not much difference among their volatile compounds, indicating that the aromatized sunflower oil prepared by direct-addition method can be developed as promising aromatized sunflower oil.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-12-14 , DOI:
10.1002/ejlt.202200048
Triterpenol is an important phytochemical that is beneficial to humans. However, there are limitations of application due to its poor solubility. Liposomes are increasingly utilized as a delivery system for phytochemicals with poor solubility which is suitable for triterpenol. In the present study, the stability of triterpenol-loaded liposomes (Tri-LP) is demonstrated. Tri-LP stability is observed when the mass ratio of phospholipids to triterpenol is 4:1. Sodium alginate (ALG) and chitosan showed different effects on Tri-LP. Tri-LP coated by ALG (Tri-LP-ALG) is stabilized by H-bonding, while electrostatic interactions can stabilize Tri-LP coated by chitosan (Tri-LP-CH). Tri-LP-ALG is more stable than Tri-LP-CH during storage. The bioaccessibility of Tri-LP is 11%. ALG and chitosan show no influence on bioaccessibility of Tri-LP, but reduce the release rate of triterpenol during digestion. Overall, the findings suggest that Tri-LP showed good promise for future application in functional beverages.
Journal of Crystal Growth ( IF 1.83 ) Pub Date: 2022-12-04 , DOI:
10.1002/ejlt.202200096
It is desirable to quickly check the composition of lipids in small size samples, but achieving this is challenging using the existing staining methods. Herein, a highly sensitive and semi-quantitative method is developed for analysis of lipid samples with ceric ammonium molybdate (CAM) staining. The CAM detection method is systematically evaluated with a wide range of lipid classes including phospholipids, sphingolipids, glycerolipids, fatty acids (FA), and sterols, demonstrating high sensitivity, stability, and overall efficiency. Additionally, CAM staining provides a clean yellow background in high performance thin-layer chromatography (HPTLC) which facilitates quantification of lipids using image processing software. Lipids can be stained with CAM reagent regardless of their head group types, position of the carbon–carbon double bonds, geometric isomerism, and the variation in the length of FA chain, but staining is mostly affected by the degree of unsaturation of the FA backbone. The mechanism of the CAM staining of lipids is proposed on principles of the reduction–oxidation reaction, in which Mo(VI) oxidizes the unsaturated lipids into carbonyl compounds on the HPTLC plate upon heating, while itself being reduced to Mo(IV). This method is applied for the separation, identification, and quantification of lipid extracts from porcine brain.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理3区 | CRYSTALLOGRAPHY 晶体学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
10.90 | 136 | Science Citation Index Science Citation Index Expanded | Not |
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